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Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisoamylamine, a secondary amine with the chemical formula CioH23N, is a versatile
compound with a range of applications in organic synthesis and materials science. This
document provides an in-depth overview of its chemical properties, synonyms, and potential
applications. Detailed experimental protocols for its use as a corrosion inhibitor and in organic
synthesis are presented, providing a practical resource for laboratory professionals.

Chemical Identity and Properties

Diisoamylamine is also known by a variety of synonyms and alternative names, reflecting its
structure and common usage in the chemical industry. A comprehensive list of these names is
provided below, along with its key chemical identifiers.

Table 1: Synonyms and Alternative Names for Diisoamylamine[1][2][3]
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Type of Name Name

Common Name Diisoamylamine

Alternative Common Name Diisopentylamine

IUPAC Name 3-methyl-N-(3-methylbutyl)butan-1-amine[3]
Systematic Names 1-Butanamine, 3-methyl-N-(3-methylbutyl)-[1][3]

Bis(3-methylbutyl)amine[1]

N,N-Bis(3-methylbutyl)amine[1]

CAS Registry Number 544-00-3[1][2]

Other Identifiers NSC 6261[1][3]

The physical and chemical properties of Diisoamylamine are summarized in the following
table, providing essential data for its handling, storage, and application in experimental
settings.

Table 2: Physicochemical Properties of Diisoamylamine
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Property Value Reference
Molecular Formula C1oH23N [2]
Molecular Weight 157.30 g/mol [2]
Appearance Colorless to light yellow liquid [1]

Odor Amine-like [1]

Boiling Point 192-194 °C

Melting Point -44 °C

Density 0.767 g/cm3 at 25 °C

Flash Point 65 °C

- Slightly soluble in water;
Solubility ] ] [1]
soluble in organic solvents.

CAS Number 544-00-3 [1][2]

Applications in Scientific Research

Diisoamylamine serves as a valuable building block and reagent in several areas of chemical
research. Its properties as a secondary amine make it a useful intermediate in the synthesis of
more complex molecules and as a functional component in material protection.

Corrosion Inhibition

Aliphatic amines are recognized for their ability to act as corrosion inhibitors for metals,
particularly in acidic environments. The lone pair of electrons on the nitrogen atom can
coordinate with metal surfaces, forming a protective film that inhibits corrosion. While specific
studies detailing Diisoamylamine's efficacy are not extensively documented, its structural
similarity to other effective long-chain amine inhibitors suggests its potential in this application.
A general experimental workflow to evaluate its performance as a corrosion inhibitor for mild
steel in a hydrochloric acid solution is outlined below.

This protocol describes three common methods for assessing the corrosion inhibition
properties of Diisoamylamine: the weight loss method, potentiodynamic polarization, and
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electrochemical impedance spectroscopy (EIS).

Materials:

o Mild steel coupons of known composition and surface area

o Diisoamylamine

» Concentrated Hydrochloric Acid (HCI)

¢ Distilled or deionized water

e Acetone

e Inhibitor solutions of varying concentrations of Diisoamylamine in 1 M HCI

e Analytical balance

o Corrosion cell with a three-electrode setup (working electrode: mild steel coupon; reference
electrode: Saturated Calomel Electrode (SCE); counter electrode: platinum wire)

o Potentiostat/Galvanostat

Procedure:

o Preparation of Mild Steel Coupons:

[e]

Mechanically polish the mild steel coupons with a series of emery papers of increasing grit

size.

[e]

Degrease the coupons with acetone.

o

Wash with distilled water and dry thoroughly.

[¢]

Accurately weigh the coupons using an analytical balance.

o Weight Loss Measurements:
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o Immerse the prepared coupons in beakers containing 1 M HCI (blank solution) and various
concentrations of Diisoamylamine in 1 M HCI.

o Maintain the solutions at a constant temperature for a specified immersion period (e.g., 6
hours).

o After the immersion period, remove the coupons, wash them with distilled water, scrub
with a brush to remove corrosion products, rinse with acetone, and dry.

o Reweigh the coupons to determine the weight loss.

o Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following
formulas:

» CR = (Weight Loss) / (Surface Area x Time)
» |[E% = [(CR_blank - CR_inhibitor) / CR_blank] x 100
e Electrochemical Measurements:

o Assemble the three-electrode corrosion cell with the prepared mild steel coupon as the
working electrode.

o Fill the cell with the test solution (1 M HCI with and without Diisoamylamine).

o Potentiodynamic Polarization:

Allow the system to stabilize by measuring the open-circuit potential (OCP) for
approximately 30-60 minutes.

» Scan the potential from a cathodic potential to an anodic potential relative to the OCP at
a slow scan rate (e.g., 1 mV/s).

» Determine the corrosion current density (i_corr) by Tafel extrapolation.

» Calculate the inhibition efficiency: IE% = [(i_corr_blank - i_corr_inhibitor) /i_corr_blank]
x 100

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1670623?utm_src=pdf-body
https://www.benchchem.com/product/b1670623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Electrochemical Impedance Spectroscopy (EIS):

= At the OCP, apply a small amplitude AC signal (e.g., 10 mV) over a frequency range
(e.g., 100 kHz to 0.01 Hz).

» Analyze the data using Nyquist and Bode plots to determine the charge transfer
resistance (R_ct).

» Calculate the inhibition efficiency: IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor]
x 100
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Experimental workflow for evaluating corrosion inhibitor performance.

Organic Synthesis

Diisoamylamine's utility in organic synthesis stems from its nature as a secondary amine,
which allows it to act as a nucleophile or a base. It can be a precursor for the synthesis of more
complex amines, amides, and other nitrogen-containing compounds. A plausible application is
in the synthesis of tertiary amines through N-alkylation.
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This protocol describes a general procedure for the synthesis of N-benzyl-diisoamylamine by
the alkylation of Diisoamylamine with benzyl bromide.

Materials:

Diisoamylamine

e Benzyl bromide

o Potassium carbonate (K2COs)

o Acetonitrile (CHsCN)

o Diethyl ether

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

o Reaction Setup:

o To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add
Diisoamylamine (1 equivalent), potassium carbonate (2 equivalents), and acetonitrile.

o Stir the mixture at room temperature.
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» Addition of Alkylating Agent:

o Slowly add benzyl bromide (1.1 equivalents) to the stirring suspension.

e Reaction:

o Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Work-up:

o Once the reaction is complete, cool the mixture to room temperature.

o Filter the solid potassium carbonate and wash it with diethyl ether.

o Combine the filtrate and the washings and transfer to a separatory funnel.

o Wash the organic layer successively with saturated aqueous sodium bicarbonate solution
and brine.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter off the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude product.

e Purification:

o Purify the crude product by column chromatography on silica gel to yield the pure N-
benzyl-diisoamylamine.
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Workflow for the synthesis of a tertiary amine from Diisoamylamine.
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Conclusion

Diisoamylamine is a commercially available secondary amine with a well-defined set of
chemical and physical properties. While its direct applications in high-profile research areas
such as drug development are not extensively documented, its utility as a corrosion inhibitor
and an intermediate in organic synthesis is evident. The provided experimental protocols offer
a foundational methodology for researchers to explore and adapt for their specific needs,
highlighting the practical value of Diisoamylamine in various scientific and industrial settings.
Further research into its applications could unveil novel uses for this versatile chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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